5-{[(4-Chlorophenyl)sulfonyl]amino}-2-hydroxybenzoic acid

• Molecular Formula: C13H10ClNO5S
• Molecular Weight: 327.74 g/mol
• IUPAC Name: 5-[(4-chlorophenyl)sulfonylamino]-2-hydroxybenzoic acid
• InChI: InChI=1S/C13H10ClNO5S/c14-8-1-4-10(5-2-8)21(19,20)15-9-3-6-12(16)11(7-9)13(17)18/h1-7,15-16H,(H,17,18)
• InChI Key: DHLFFNPMCZSVGI-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1S(=O)(=O)NC2=CC(=C(C=C2)O)C(=O)O)Cl

Description

5-{[(4-Chlorophenyl)sulfonyl]amino}-2-hydroxybenzoic acid, also known as CHS-828, is a small molecule compound that has gained attention in the scientific community for its potential as an anticancer agent.

Mechanism of Action

The exact mechanism of action of 5-{[(4-Chlorophenyl)sulfonyl]amino}-2-hydroxybenzoic acid is not fully understood, but it is believed to target several cellular pathways involved in cancer progression. 5-{[(4-Chlorophenyl)sulfonyl]amino}-2-hydroxybenzoic acid has been shown to inhibit the activity of the enzyme nicotinamide phosphoribosyltransferase (NAMPT), which is involved in the production of nicotinamide adenine dinucleotide (NAD+), a molecule essential for cellular metabolism. This inhibition leads to a decrease in NAD+ levels, which in turn induces cell death in cancer cells.
Biochemical and Physiological Effects:
In addition to its anticancer effects, 5-{[(4-Chlorophenyl)sulfonyl]amino}-2-hydroxybenzoic acid has been shown to have anti-inflammatory and immunomodulatory properties. It has been found to inhibit the production of pro-inflammatory cytokines and promote the production of anti-inflammatory cytokines. Additionally, 5-{[(4-Chlorophenyl)sulfonyl]amino}-2-hydroxybenzoic acid has been shown to enhance the activity of natural killer cells, which are important for immune system function.

Advantages and Limitations for Lab Experiments

One advantage of 5-{[(4-Chlorophenyl)sulfonyl]amino}-2-hydroxybenzoic acid for lab experiments is its relatively simple synthesis method, which allows for easy production of the compound. Additionally, 5-{[(4-Chlorophenyl)sulfonyl]amino}-2-hydroxybenzoic acid has been shown to have low toxicity in animal models, making it a safer alternative to other anticancer agents. However, one limitation of 5-{[(4-Chlorophenyl)sulfonyl]amino}-2-hydroxybenzoic acid is its poor solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

Future research on 5-{[(4-Chlorophenyl)sulfonyl]amino}-2-hydroxybenzoic acid could focus on optimizing its formulation to improve its solubility and bioavailability. Additionally, further studies could investigate the potential of 5-{[(4-Chlorophenyl)sulfonyl]amino}-2-hydroxybenzoic acid as an adjunct therapy for other diseases, such as autoimmune disorders or infectious diseases. Finally, research could explore the possibility of using 5-{[(4-Chlorophenyl)sulfonyl]amino}-2-hydroxybenzoic acid in combination with other anticancer agents to enhance its efficacy.

Synthesis Methods

The synthesis of 5-{[(4-Chlorophenyl)sulfonyl]amino}-2-hydroxybenzoic acid involves the reaction of 4-chlorobenzenesulfonyl chloride with 2-hydroxybenzoic acid in the presence of a base. This reaction results in the formation of 5-{[(4-Chlorophenyl)sulfonyl]amino}-2-hydroxybenzoic acid as a white solid with a melting point of 265-267°C.

Scientific Research Applications

5-{[(4-Chlorophenyl)sulfonyl]amino}-2-hydroxybenzoic acid has been extensively studied for its potential as an anticancer agent. It has been shown to induce apoptosis, or programmed cell death, in cancer cells and inhibit tumor growth in animal models. Additionally, 5-{[(4-Chlorophenyl)sulfonyl]amino}-2-hydroxybenzoic acid has been found to sensitize cancer cells to chemotherapy, making it a promising adjunct therapy.